N-(furan-2-ylmethyl)-N-methylcyclohexanecarboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-methylcyclohexanecarboxamide
• InChI: InChI=1S/C13H19NO2/c1-14(10-12-8-5-9-16-12)13(15)11-6-3-2-4-7-11/h5,8-9,11H,2-4,6-7,10H2,1H3
• InChI Key: JGESWFYDDWCAJT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)C(=O)C2CCCCC2
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

N-(furan-2-ylmethyl)-N-methylcyclohexanecarboxamide, commonly known as FMHM, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. FMHM belongs to the class of amides and is structurally similar to other compounds that have been studied for their pharmacological effects.

Mechanism of Action

The exact mechanism of action of FMHM is not fully understood, but it is believed to act on the GABAergic system in the brain. FMHM has been shown to increase the activity of GABA receptors, which are involved in the regulation of anxiety and mood. By enhancing GABAergic transmission, FMHM may be able to alleviate symptoms of anxiety and depression.
Biochemical and Physiological Effects:
FMHM has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase levels of certain neurotransmitters, such as serotonin and norepinephrine, which are involved in the regulation of mood. FMHM has also been shown to reduce levels of stress hormones, such as cortisol, suggesting that it may have an anti-stress effect.

Advantages and Limitations for Lab Experiments

One advantage of FMHM is that it is a synthetic compound, which means that it can be easily produced in large quantities. This makes it a useful tool for researchers who need a consistent and reliable source of the compound. However, one limitation of FMHM is that it has not yet been studied extensively in humans, so its safety and efficacy in humans are not yet fully known.

Future Directions

There are several potential future directions for research on FMHM. One area of interest is its potential as a treatment for anxiety and depression. Further studies in animal models and eventually in humans could help to determine whether FMHM is a safe and effective treatment for these conditions. Another area of interest is its potential as a pain reliever, which could have important implications for the treatment of chronic pain. Finally, further studies on the mechanism of action of FMHM could help to identify other potential therapeutic targets for the compound.

Synthesis Methods

FMHM can be synthesized using a multi-step process that involves the reaction of furan-2-carboxylic acid with methylcyclohexylamine. The resulting intermediate is then treated with thionyl chloride to obtain the final product. The synthesis of FMHM has been optimized to increase yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

FMHM has been studied for its potential therapeutic effects, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant properties in animal models, suggesting that it may be a useful treatment for anxiety and depression in humans. FMHM has also been investigated for its potential as a pain reliever, with promising results in preclinical studies.